Cas no 2167083-08-9 (4-(chloromethyl)-1-methyl-5-(propan-2-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-methyl-5-(propan-2-yl)-1H-1,2,3-triazole
• CAS No: 2167083-08-9
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 5909509
• PubChem ID: 165534600
• Update Time: 2025-10-29

4-(chloromethyl)-1-methyl-5-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-methyl-5-(propan-2-yl)-1H-1,2,3-triazole
• EN300-1278109
• 2167083-08-9

• Inchi： 1S/C7H12ClN3/c1-5(2)7-6(4-8)9-10-11(7)3/h5H,4H2,1-3H3
• InChI Key： GAZJZYZLJAFLNU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)C)N(C)N=N1

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-methyl-5-(propan-2-yl)-1H-1,2,3-triazole

4-(Chloromethyl)-1-Methyl-5-(Propan-2-Yl)-1H-1,2,3-Triazole: A Comprehensive Overview

4-(Chloromethyl)-1-Methyl-5-(Propan-2-Yl)-1H-1,2,3-Triazole, also known by its CAS number CAS No. 2167083-08-9, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in the ring structure. The presence of a chloromethyl group (-CH₂Cl), a methyl group (-CH₃), and an isopropyl group (-CH(CH₃)₂) at specific positions on the triazole ring imparts distinctive chemical and physical properties to this compound.

The synthesis of 4-(Chloromethyl)-1-Methyl-5-(Propan-2-Yl)-1H-1,2,3-Triazole involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity of the final product. The compound's structure allows for various functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most notable applications of this compound is in the field of drug discovery and development. The triazole ring is known for its ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic properties. Recent studies have explored the potential of 4-(Chloromethyl)-1-Methyl-5-(Propan-2-Yl)-1H-1,2,3-Triazole as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer and infectious diseases.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The chloromethyl group provides reactivity that can be exploited for polymerization reactions or as a cross-linking agent in the development of advanced materials such as hydrogels or stimuli-responsive polymers. Recent research has highlighted its potential in creating biocompatible materials for tissue engineering applications.

The physical properties of CAS No. 2167083-08-9 are well-documented, with studies focusing on its solubility behavior in different solvents and its thermal stability under varying conditions. These properties are crucial for determining its suitability in various industrial and laboratory settings.

In conclusion, 4-(Chloromethyl)-1-Methyl-5-(Propan-2-Yl)-1H-1,2,3-Triazole stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemical science.